BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Chemical
Structure of Ditridecyl Phthalate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ditridecyl phthalate

Cat. No.: B1670788

Ditridecyl phthalate (DTDP) is a high-molecular-weight phthalate ester primarily utilized as a
plasticizer to enhance the flexibility and durability of polyvinyl chloride (PVC) and other
polymers.[1][2][3] This document provides a detailed overview of its chemical structure,
properties, and identifiers, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identity and Structure

Ditridecyl phthalate is the diester of phthalic acid and tridecanol.[1][2] The core of the
molecule is a benzene ring with two ester groups attached to adjacent carbon atoms (in the
ortho position). Each ester group is connected to a thirteen-carbon alkyl chain (a tridecyl
group). The IUPAC name for this compound is ditridecyl benzene-1,2-dicarboxylate.[4]

The structural formula can be represented as CeHa(COOC13H27)2. The two long alkyl chains
contribute to its high molecular weight, lipophilicity, and low volatility, which are key properties
for its application as a plasticizer.

Physicochemical Properties

A summary of the key quantitative data for ditridecyl phthalate is presented in the table below.
These properties are crucial for understanding its behavior in various chemical and biological
systems.
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Property Value Reference(s)
CAS Number 119-06-2 [21[41[5]
Molecular Formula C34H5804 [2][41[5]
Molecular Weight 530.82 g/mol [5][6]

Monoisotopic Mass

530.43351033 Da

[417]

ditridecyl benzene-1,2-

'UPAC Name dicarboxylate ]
Appearance Nearly colorless oily liquid [7]
Melting Point -37 °C [8]
Boiling Point 501 °C at 1013 hPa [8]
Density 0.9525 g/cm? at 25 °C [8]

Water Solubility

0.34 mg/L at 24 °C

[7]

log Kow (Octanol-Water)

121

[8]

Chemical Structure Visualization

The following diagram illustrates the two-dimensional chemical structure of ditridecyl

phthalate.

Caption: 2D chemical structure of ditridecyl phthalate (DTDP).

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of ditridecyl

phthalate are highly specific and typically proprietary to chemical manufacturers. Publicly

available literature, such as toxicological studies, focuses on the biological effects rather than

the synthesis of the compound.[2] For instance, developmental toxicity studies in rats involve

administering the compound via oral gavage, but do not detail the synthesis of the test

chemical itself. Researchers requiring specific analytical methods (e.g., for quantification in

environmental or biological samples) would typically develop and validate their own protocols
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using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid
Chromatography-Mass Spectrometry (LC-MS), based on standard methods for phthalate
analysis.

Biological Context and Signaling

Ditridecyl phthalate, like other phthalates, is recognized for its potential to act as an endocrine
disruptor.[1][2][3] Phthalates can interfere with the endocrine system, although the specific
signaling pathways affected by DTDP are a subject of ongoing research. Studies on related
phthalates suggest potential interactions with peroxisome proliferator-activated receptors
(PPARs) and effects on steroidogenesis. However, a detailed signaling pathway specific to
ditridecyl phthalate is not well-established in the provided literature. Therefore, a
diagrammatic representation of a specific signaling pathway is not included. The primary focus
of this guide remains the compound's chemical structure and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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